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Compound of Interest

Compound Name: PPG-2 PROPYL ETHER

Cat. No.: B1178083

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of PPG-2 Propyl Ether, also known as Dipropylene Glycol Monopropyl Ether (DPGPE). This
compound is a versatile solvent with applications in various industries, including cosmetics and
coatings.[1][2] This document details the synthetic pathways, experimental protocols for
characterization, and key physicochemical properties.

Introduction

PPG-2 Propyl Ether is a member of the propylene glycol ether family, characterized by the
presence of two propylene glycol units and a propy! ether group.[3][4] Its chemical formula is
C9H2003, and its molecular weight is approximately 176.25 g/mol .[5][6] The synthesis of
PPG-2 Propyl Ether typically results in a mixture of isomers.[1]

Synthesis of PPG-2 Propyl Ether

The primary industrial synthesis of PPG-2 Propyl Ether involves the base-catalyzed reaction of
propanol with propylene oxide.[7][8] This process, known as propoxylation, is an anionic ring-
opening polymerization.

Synthesis Pathway

The reaction proceeds through the nucleophilic attack of the propoxide ion on the less sterically
hindered carbon of the propylene oxide ring. This process is repeated to add a second
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propylene oxide unit.

Caption: Synthesis of PPG-2 Propyl Ether.

Experimental Protocol: Base-Catalyzed Synthesis

While a specific detailed protocol for PPG-2 Propyl Ether is not readily available in the public
domain, a general procedure can be outlined based on the synthesis of similar propylene glycol
ethers.[7][9]

Materials:

n-Propanol

Propylene Oxide

Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH) (catalyst)

Inert solvent (optional, e.g., toluene)

Neutralizing agent (e.g., acetic acid or phosphoric acid)

Procedure:

o Catalyst Preparation: A solution of the base catalyst (e.g., 0.1-0.5% by weight of the final
product) in n-propanol is prepared in a reaction vessel equipped with a stirrer, thermometer,
and addition funnel.

» Reaction Initiation: The mixture is heated to the reaction temperature, typically between 100-
150°C.

o Propylene Oxide Addition: Propylene oxide is added dropwise to the reaction mixture while
maintaining the temperature and pressure within a safe range. The molar ratio of propanol to
propylene oxide is typically controlled to favor the formation of the di-propylene glycol ether.

e Reaction Completion: After the addition of propylene oxide is complete, the reaction mixture
is stirred at the reaction temperature for a specified period (e.g., 2-4 hours) to ensure
complete conversion.
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e Neutralization: The reaction mixture is cooled, and the basic catalyst is neutralized with an
appropriate acid.

 Purification: The crude product is purified by vacuum distillation to remove unreacted starting
materials, the catalyst salts, and lower and higher molecular weight by-products. The final
product is a mixture of isomers.[1]

Quantitative Data (Estimated):

Parameter Value Reference

Typical Yield > 80% [9]

| Purity | = 95% |[10] |

Characterization of PPG-2 Propyl Ether

The characterization of PPG-2 Propyl Ether involves a combination of chromatographic and
spectroscopic techniques to confirm its structure, purity, and isomer distribution.

Characterization Workflow

Caption: Characterization workflow for PPG-2 Propyl Ether.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying the different isomers of PPG-2
Propyl Ether.[11][12]

Experimental Protocol:

¢ Column: A capillary column with a polar stationary phase (e.g., a wax-type or a
cyanopropylphenyl-based column) is typically used for the separation of glycol ether
isomers.[11][13]

o Carrier Gas: Helium is commonly used as the carrier gas.

¢ Injection: A small volume of the diluted sample is injected into the GC.
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o Temperature Program: A temperature gradient is applied to the column to achieve optimal
separation of the isomers.

o Detection: The separated components are detected by a mass spectrometer, which provides
mass spectra for each isomer, aiding in their identification.

Expected Results: The chromatogram will show multiple peaks corresponding to the different
isomers of PPG-2 Propyl Ether. The mass spectra will exhibit characteristic fragmentation
patterns of propylene glycol ethers.[11]

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in the PPG-2 Propyl Ether
molecule.

Experimental Protocol:

o A small amount of the liquid sample is placed between two salt plates (e.g., NaCl or KBr) to
create a thin film.

e The sample is then analyzed using an FT-IR spectrometer.

Expected Spectral Features (based on analogous compounds):[14]

Wavenumber (cm~—?) Assighment

a.

2850-3000 C-H stretching (from alkyl groups)

| ~1100 | C-O-C stretching (from the ether linkages) |

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are essential for the detailed structural elucidation of the
isomers of PPG-2 Propyl Ether. While specific spectra for PPG-2 Propyl Ether are not readily
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available, the expected chemical shifts can be predicted based on data from similar
compounds like dipropylene glycol monomethyl ether.[3][15]

Experimental Protocol:

e The sample is dissolved in a deuterated solvent (e.g., CDCIs).

e 1H and 3C NMR spectra are recorded on a high-resolution NMR spectrometer.
Expected *H NMR Chemical Shifts (Predicted):

e ~0.9 ppm (triplet): Methyl protons of the propyl group (-CH2-CH2-CHs).

e ~1.1-1.2 ppm (doublets): Methyl protons of the propylene glycol units (-CH(CH3s)-).
e ~1.5-1.6 ppm (sextet): Methylene protons of the propyl group (-CHz2-CH2-CHs).

e ~3.3-3.7 ppm (multiplets): Methylene and methine protons adjacent to the ether and hydroxyl
groups.

Expected 3C NMR Chemical Shifts (Predicted):

e ~10 ppm: Methyl carbon of the propyl group.

e ~17-18 ppm: Methyl carbons of the propylene glycol units.

e ~23 ppm: Methylene carbon of the propyl group (-CHz2-CH2-CHs).

e ~65-80 ppm: Methylene and methine carbons attached to oxygen atoms.

Physicochemical Properties

A summary of the key physicochemical properties of PPG-2 Propyl Ether is provided in the
table below.
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Property Value Reference

Molecular Formula C9H2003 [5]

Molecular Weight 176.25 g/mol [5]

Appearance Colorless liquid [1]

Boiling Point ~212-244 °C [1][6]

Flash Point ~94-100.7 °C [1][5][6]

Density ~0.92 g/mL at 25 °C

Refractive Index ~1.424 at 20 °C

Solubility in Water Moderately soluble [16]
Conclusion

This technical guide has outlined the synthesis and characterization of PPG-2 Propyl Ether.
The primary synthetic route involves the base-catalyzed propoxylation of propanol.
Characterization is effectively achieved through a combination of GC-MS for isomer separation
and identification, FT-IR for functional group analysis, and NMR for detailed structural
elucidation. The provided data and protocols serve as a valuable resource for researchers and
professionals working with this versatile glycol ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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